Methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate
Overview
Description
“Methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate” is a chemical compound with the CAS Number: 1824049-93-5 . It has a molecular weight of 192.22 . The compound is a solid at room temperature and should be stored at 4°C, protected from light .
Synthesis Analysis
The synthesis of 1,5-naphthyridine derivatives, which includes “this compound”, has been a subject of research for the past 18 years . The synthesis strategies include reactions with electrophilic or nucleophilic reagents, oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI Code for this compound is 1S/C10H12N2O2/c1-14-10(13)9-5-4-7-8(12-9)3-2-6-11-7/h4-5,11H,2-3,6H2,1H3 .Chemical Reactions Analysis
The reactivity of 1,5-naphthyridine derivatives has been studied extensively . These compounds react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, and can form metal complexes .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 192.22 . The compound should be stored at 4°C, protected from light .Scientific Research Applications
Methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate has been studied for its potential applications in scientific research. It has been used in the study of enzymes and proteins, as well as in the study of metabolic processes. This compound has also been used to study the effects of drugs on the body, as well as to study the effects of environmental toxins on the body. Additionally, this compound has been used to study the effects of hormones on the body, as well as to study the effects of radiation on the body.
Mechanism of Action
Methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate acts as an inhibitor of enzymes and proteins, which means that it prevents the enzyme or protein from performing its normal function. It does this by forming a complex with the enzyme or protein, which prevents it from binding to its substrate. Additionally, this compound can act as an agonist, which means that it can activate certain proteins or enzymes.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which can lead to increased alertness and improved cognition. Additionally, this compound has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin, norepinephrine, and dopamine. This inhibition can lead to increased levels of these neurotransmitters in the brain, which can lead to improved mood, increased energy, and improved focus.
Advantages and Limitations for Lab Experiments
Methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate has several advantages for lab experiments. It is relatively inexpensive to produce, and it has low toxicity, high solubility, and low volatility. Additionally, it is relatively easy to synthesize, and it can be used to study a wide range of biochemical and physiological processes. However, this compound also has some limitations. It is not very stable in the presence of light or heat, and it can be degraded by enzymes. Additionally, it can be difficult to control the concentration of this compound in a lab experiment, and it can be difficult to measure the effects of this compound on biochemical and physiological processes.
Future Directions
Methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate has potential applications in a wide range of scientific research fields, including biochemistry, physiology, pharmacology, and toxicology. Additionally, it could be used to study the effects of drugs on the body, as well as the effects of environmental toxins on the body. Additionally, this compound could be used to study the effects of hormones on the body, as well as the effects of radiation on the body. Furthermore, this compound could be used to study the effects of drugs on the brain, as well as the effects of aging on the brain. Finally, this compound could be used to study the effects of drugs on the immune system, as well as the effects of stress on the immune system.
Safety and Hazards
The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
properties
IUPAC Name |
methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2/c1-14-10(13)9-5-4-7-8(12-9)3-2-6-11-7/h4-5,11H,2-3,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VLRDCSSYGUUCMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC2=C(C=C1)NCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1824049-93-5 |
Source
|
| Record name | methyl 5,6,7,8-tetrahydro-1,5-naphthyridine-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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